Cas no 165803-90-7 (3-iodo-4-methylstyrene)
3-iodo-4-methylstyrene structure
Product Name:3-iodo-4-methylstyrene
CAS No:165803-90-7
MF:C9H9I
MW:244.072234869003
CID:2152277
PubChem ID:19688424
Update Time:2025-04-21
3-iodo-4-methylstyrene Chemical and Physical Properties
Names and Identifiers
-
- 3-iodo-4-methylstyrene
- CTSQKIBZLLPKFS-UHFFFAOYSA-N
- Benzene, 4-ethenyl-2-iodo-1-methyl-
- DTXSID401302433
- 165803-90-7
- DB-294370
- SCHEMBL6618349
- 4-ethenyl-2-iodo-1-methylbenzene
-
- Inchi: 1S/C9H9I/c1-3-8-5-4-7(2)9(10)6-8/h3-6H,1H2,2H3
- InChI Key: CTSQKIBZLLPKFS-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C)C=CC=1C
Computed Properties
- Exact Mass: 243.97490Da
- Monoisotopic Mass: 243.97490Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
3-iodo-4-methylstyrene Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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